6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H13F4N5O and its molecular weight is 379.319. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antiproliferative Activities
Research has led to the synthesis of various heterocyclic compounds exhibiting antimicrobial and in vitro anticancer activity. For instance, enaminones have been used to afford derivatives like pyrazoles, isoxazoles, and pyrimidines, showing significant antimicrobial and anticancer effects against cell lines such as HepG2 and MCF-7. Molecular docking studies have further investigated these compounds' interactions with proteins, highlighting their potential as antimicrobial agents (Fahim et al., 2021).
Antioxidant Properties
Novel carboxamides based on the pyrazolobenzothiazine ring system have been synthesized and evaluated for their antioxidant activity. Many of these compounds were found to be effective scavengers of the superoxide anion radical, indicating their potential use in designing more potent biologically active compounds (Ahmad et al., 2012).
Antiviral Drug Discovery
The compound's framework has contributed to antiviral drug discovery, particularly in developing new strategies for treating hemorrhagic fever virus infections and preventing HIV infections. This research highlights the importance of novel heterocyclic compounds in developing therapeutic agents against various viral diseases (De Clercq, 2009).
Anti-Lung Cancer Activity
Fluorinated pyrazoles and their derivatives have been explored for their potential anti-lung cancer activity. The synthesis of these compounds, including reactions with aromatic aldehydes and further functionalization, demonstrates their utility in medicinal chemistry as building blocks for developing anticancer agents (Hammam et al., 2005).
Properties
IUPAC Name |
6-(3,5-dimethylpyrazol-1-yl)-N-[4-fluoro-3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F4N5O/c1-9-7-10(2)26(25-9)15-6-5-14(23-24-15)16(27)22-11-3-4-13(18)12(8-11)17(19,20)21/h3-8H,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWKMAGPZPDPKAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F4N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.